Cas no 1804668-95-8 (4-(Bromomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-acetic acid)

• Product Name: 4-(Bromomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-acetic acid
• CAS No: 1804668-95-8
• MF: C₁₀H₇BrF₅NO₃
• MW: 364.063499689102
• CID: 4812417
• Update Time: 2025-06-28

4-(Bromomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 4-(Bromomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-acetic acid

• Inchi： 1S/C10H7BrF5NO3/c11-2-5-4(1-7(18)19)8(9(12)13)17-3-6(5)20-10(14,15)16/h3,9H,1-2H2,(H,18,19)
• InChI Key： GPGQMUFDSHDOSM-UHFFFAOYSA-N
• SMILES： BrCC1C(=CN=C(C(F)F)C=1CC(=O)O)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 341
• XLogP3: 2.7
• Topological Polar Surface Area: 59.4

Additional information on 4-(Bromomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-acetic acid

Introduction to 4-(Bromomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1804668-95-8)

4-(Bromomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1804668-95-8) is a novel and highly versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, including a bromomethyl group, difluoromethyl moiety, and a trifluoromethoxy substituent, offers a wide range of potential applications in drug discovery and development.

The bromomethyl group in this compound is particularly noteworthy due to its reactivity and ability to participate in various chemical reactions, such as nucleophilic substitution and cross-coupling reactions. This functional group can be used to introduce additional functionalities or link the molecule to other bioactive compounds, thereby expanding its utility in medicinal chemistry.

The presence of the difluoromethyl moiety is another key feature of this compound. Fluorine atoms are known for their ability to modulate the physicochemical properties of molecules, such as lipophilicity, metabolic stability, and binding affinity. The difluoromethyl group can enhance these properties, making the compound more suitable for pharmaceutical applications. Recent studies have shown that fluorinated compounds often exhibit improved pharmacokinetic profiles and reduced toxicity, which are crucial factors in drug development.

The trifluoromethoxy substituent further enhances the unique characteristics of this compound. Trifluoromethoxy groups are known for their strong electron-withdrawing properties, which can influence the electronic distribution within the molecule. This can lead to improved binding interactions with biological targets, such as enzymes or receptors. Additionally, the trifluoromethoxy group can contribute to the overall stability and solubility of the molecule, making it more amenable to formulation and delivery.

In terms of its potential applications, 4-(Bromomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-acetic acid has shown promise in several areas of research. For instance, it has been investigated for its anti-inflammatory properties due to its ability to modulate key signaling pathways involved in inflammation. Preliminary studies have indicated that this compound can inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, suggesting its potential as a therapeutic agent for inflammatory diseases.

Furthermore, this compound has been explored for its anticancer properties. Research has demonstrated that it can induce apoptosis in cancer cells by disrupting cellular signaling pathways and inhibiting tumor growth. The bromomethyl group plays a crucial role in this process by facilitating covalent interactions with target proteins, thereby enhancing the compound's potency and selectivity.

In addition to its therapeutic potential, 4-(Bromomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-acetic acid has also been studied for its use as a building block in synthetic chemistry. Its reactivity and functional versatility make it an attractive starting material for the synthesis of more complex molecules with diverse biological activities. This property is particularly valuable in high-throughput screening campaigns where large libraries of compounds are generated to identify lead candidates for drug development.

The synthesis of 4-(Bromomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-acetic acid involves several well-established chemical reactions. One common approach involves the sequential introduction of the bromomethyl, difluoromethyl, and trifluoromethoxy groups onto a pyridine scaffold. The choice of synthetic route depends on factors such as yield, purity, and scalability. Recent advancements in catalytic methods have significantly improved the efficiency and environmental sustainability of these syntheses.

From a safety perspective, 4-(Bromomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-acetic acid is generally considered safe when handled under appropriate laboratory conditions. However, standard precautions should be taken to avoid exposure to skin or inhalation of vapors. It is important to follow all relevant safety guidelines and regulations when working with this compound.

In conclusion, 4-(Bromomethyl)-2-(difluoromethyl)-5-(trifluoromethoxy)pyridine-3-acetic acid (CAS No. 1804668-95-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for drug discovery efforts targeting various diseases and conditions. Ongoing research continues to uncover new insights into its properties and mechanisms of action, further solidifying its importance in the field.